Cas no 2229132-77-6 (tert-butyl 4-1-(2-aminopropan-2-yl)cyclopropylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-1-(2-aminopropan-2-yl)cyclopropylpiperidine-1-carboxylate
• CAS No: 2229132-77-6
• MF: C₁₆H₃₀N₂O₂
• MW: 282.421604633331
• CID: 5918975
• PubChem ID: 165680145
• Update Time: 2025-06-08

tert-butyl 4-1-(2-aminopropan-2-yl)cyclopropylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-1-(2-aminopropan-2-yl)cyclopropylpiperidine-1-carboxylate
• tert-butyl 4-[1-(2-aminopropan-2-yl)cyclopropyl]piperidine-1-carboxylate
• EN300-1879109
• 2229132-77-6

• Inchi： 1S/C16H30N2O2/c1-14(2,3)20-13(19)18-10-6-12(7-11-18)16(8-9-16)15(4,5)17/h12H,6-11,17H2,1-5H3
• InChI Key： MXSUWMVLIHNQGX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)C1(C(C)(C)N)CC1)=O

Computed Properties

• Exact Mass: 282.230728204g/mol
• Monoisotopic Mass: 282.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 4-1-(2-aminopropan-2-yl)cyclopropylpiperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-1-(2-aminopropan-2-yl)cyclopropylpiperidine-1-carboxylate (CAS No. 2229132-77-6)

The compound tert-butyl 4-1-(2-aminopropan-2-yl)cyclopropylpiperidine-1-carboxylate (CAS No. 2229132-77-6) is a specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a cyclopropylpiperidine core and a tert-butyl carboxylate group, makes it a valuable intermediate for drug discovery. Researchers are increasingly interested in this compound due to its role in modulating biological targets, particularly in central nervous system (CNS) disorders and enzyme inhibition studies.

In recent years, the demand for piperidine derivatives has surged, driven by their applications in medicinal chemistry and drug design. The tert-butyl 4-1-(2-aminopropan-2-yl)cyclopropylpiperidine-1-carboxylate stands out due to its stereochemical complexity and potential to enhance bioavailability in therapeutic agents. Its CAS number 2229132-77-6 is frequently searched in scientific databases, reflecting its growing relevance in high-throughput screening and lead optimization.

One of the key trends in modern pharmacology is the exploration of small molecule modulators for GPCRs (G-protein-coupled receptors) and ion channels. The tert-butyl 4-1-(2-aminopropan-2-yl)cyclopropylpiperidine-1-carboxylate has shown promise in preliminary studies for its ability to interact with these targets. This aligns with the broader industry focus on precision medicine and personalized therapeutics, where tailored compounds are essential for addressing unmet medical needs.

From a synthetic chemistry perspective, the compound’s cyclopropyl and piperidine moieties offer intriguing possibilities for structure-activity relationship (SAR) studies. Its tert-butyl protecting group further enhances its utility in multi-step syntheses, a feature highly valued in process chemistry and scale-up production. Researchers often inquire about its synthetic routes and purification methods, highlighting its practical importance in laboratory settings.

The compound’s 2-aminopropan-2-yl substituent also contributes to its versatility, enabling interactions with biological membranes and protein binding sites. This has sparked interest in its potential for neuroprotective agents and cognitive enhancers, topics frequently discussed in neuroscience forums and academic publications. As the scientific community delves deeper into neurodegenerative diseases, compounds like tert-butyl 4-1-(2-aminopropan-2-yl)cyclopropylpiperidine-1-carboxylate are gaining traction.

In summary, tert-butyl 4-1-(2-aminopropan-2-yl)cyclopropylpiperidine-1-carboxylate (CAS No. 2229132-77-6) represents a compelling subject for both academic and industrial research. Its structural features, combined with emerging applications in drug development and biochemical assays, position it as a compound of significant interest. As the field evolves, this molecule is likely to play a pivotal role in advancing therapeutic innovations and chemical biology.